3-(3-Methylphenyl)oxolane-3-carbonitrile

• Molecular Formula: C12H13NO
• Molecular Weight: 187.24 g/mol
• IUPAC Name: 3-(3-methylphenyl)oxolane-3-carbonitrile
• InChI: InChI=1S/C12H13NO/c1-10-3-2-4-11(7-10)12(8-13)5-6-14-9-12/h2-4,7H,5-6,9H2,1H3
• InChI Key: WURNIYQXOKYEEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2(CCOC2)C#N

Description

3-(3-Methylphenyl)oxolane-3-carbonitrile is a heterocyclic compound featuring an oxolane (tetrahydrofuran) ring substituted at the 3-position with both a carbonitrile (-CN) group and a 3-methylphenyl aromatic moiety. This structure confers unique physicochemical properties, including moderate polarity due to the nitrile group and increased hydrophobicity from the methyl-substituted benzene ring.

Preparation Methods

The synthesis of 3-(3-Methylphenyl)oxolane-3-carbonitrile can be achieved through several synthetic routes. One common method involves the reaction of 3-methylbenzaldehyde with ethylene glycol in the presence of an acid catalyst to form a dioxolane intermediate. This intermediate is then reacted with sodium cyanide to introduce the carbonitrile group . Industrial production methods typically involve similar reaction conditions but are optimized for large-scale production.

Chemical Reactions Analysis

3-(3-Methylphenyl)oxolane-3-carbonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, where the carbonitrile group can be replaced by other nucleophiles such as amines or alcohols.

Scientific Research Applications

3-(3-Methylphenyl)oxolane-3-carbonitrile has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the development of new materials and as a precursor in the synthesis of various industrial chemicals.

Mechanism of Action

The mechanism of action of 3-(3-Methylphenyl)oxolane-3-carbonitrile involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and molecular targets are still under investigation, but it is believed to involve modulation of cellular signaling pathways .

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural and Functional Group Comparisons

The following table summarizes key differences between 3-(3-Methylphenyl)oxolane-3-carbonitrile and related compounds:

Compound Name	Molecular Formula	Mol. Wt.	CAS No.	Key Substituents
3-(3-Methylphenyl)oxolane-3-carbonitrile	Inferred C₁₂H₁₃NO	~199.2	Not available	3-methylphenyl, carbonitrile
3-(2-Bromoethoxy)oxolane-3-carbonitrile	C₁₂H₁₃Cl₂N₃	270.16	888723-43-1	2-bromoethoxy, carbonitrile
Tetrahydrofuran-3-carbonitrile	C₅H₇NO	97.12	14631-44-8	Carbonitrile (no aromatic substituent)
Methyl (3-hydroxyphenyl)-carbamate	C₈H₉NO₃	167.16	13683-89-1	3-hydroxyphenyl, carbamate

Key Observations:

Substituent Effects: The 3-methylphenyl group in the target compound enhances steric bulk and lipophilicity compared to simpler analogs like tetrahydrofuran-3-carbonitrile. This may reduce water solubility but improve membrane permeability in biological systems . The 2-bromoethoxy group in 3-(2-bromoethoxy)oxolane-3-carbonitrile introduces halogen atoms (Cl, Br), likely increasing reactivity in nucleophilic substitution reactions. However, discrepancies in the reported molecular formula (C₁₂H₁₃Cl₂N₃ vs.

Functional Group Reactivity :

• The carbonitrile (-CN) group in oxolane derivatives serves as a versatile precursor for synthesizing tetrazoles (via [3+2] cycloaddition) or carboxylic acids (via hydrolysis). This contrasts with the carbamate group in Methyl (3-hydroxyphenyl)-carbamate, which is prone to hydrolysis under acidic or basic conditions .

Physicochemical and Pharmacokinetic Properties

• Solubility : The 3-methylphenyl group in the target compound reduces polarity compared to tetrahydrofuran-3-carbonitrile (logP ~1.2 vs. ~0.5), as inferred from structural analogs. This aligns with the hydroxyl group in Methyl (3-hydroxyphenyl)-carbamate, which improves aqueous solubility via hydrogen bonding .
• Thermal Stability : Halogenated derivatives like 3-(2-bromoethoxy)oxolane-3-carbonitrile may exhibit lower thermal stability due to the labile C-Br bond, whereas the target compound’s aromatic substituent could enhance stability .

Biological Activity

3-(3-Methylphenyl)oxolane-3-carbonitrile is a compound that has garnered interest due to its potential biological activities. This article aims to explore the biological properties of this compound, including its synthesis, pharmacological effects, and case studies that highlight its applications in various fields.

• Chemical Formula : C12H13NO
• Molecular Weight : 201.24 g/mol
• Structure : The compound features an oxolane ring substituted with a 3-methylphenyl group and a carbonitrile functional group, which may influence its biological activity.

Synthesis

The synthesis of 3-(3-Methylphenyl)oxolane-3-carbonitrile typically involves the reaction of appropriate precursors under controlled conditions. The process may include:

• Formation of the oxolane ring through cyclization reactions.
• Introduction of the carbonitrile group via nucleophilic substitution or other synthetic methodologies.

Antimicrobial Activity

Recent studies have indicated that derivatives of oxolane compounds exhibit significant antimicrobial properties. For instance, certain oxolane derivatives have been tested against various bacterial strains, showing promising results in inhibiting growth:

Compound	Bacterial Strain	Inhibition Zone (mm)
3-(3-Methylphenyl)oxolane-3-carbonitrile	Pseudomonas aeruginosa	22
3-(3-Methylphenyl)oxolane-3-carbonitrile	Klebsiella pneumoniae	25

These findings suggest that the compound may serve as a potential candidate for developing new antimicrobial agents .

Anticancer Activity

The compound's anticancer properties have also been explored. In vitro studies have demonstrated that certain derivatives can induce cytotoxic effects on cancer cell lines. Notably, compounds with similar structures have shown IC50 values in the nanomolar range against various cancer types:

Cell Line	IC50 (nM)
MCF-7 (Breast)	20.1
KB-V1 (Cervical)	14

These results indicate that modifications to the oxolane structure can enhance its anticancer efficacy, potentially through mechanisms involving tubulin polymerization interference and reactive oxygen species (ROS) generation .

Study 1: Antimicrobial Efficacy

A study conducted by Rbaa et al. synthesized novel derivatives based on the oxolane framework and evaluated their antimicrobial activity against several pathogenic strains. The results indicated that specific modifications to the chemical structure significantly improved antibacterial potency, particularly against Gram-negative bacteria .

Study 2: Anticancer Properties

Another investigation focused on the cytotoxic effects of 3-(3-Methylphenyl)oxolane-3-carbonitrile derivatives on human cancer cell lines. The study revealed that these compounds exhibited selective toxicity towards malignant cells while sparing non-cancerous cells, highlighting their potential as targeted cancer therapies .